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Compound of Interest

Compound Name: Dicyclohexyl disulfide

Cat. No.: B1582164 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of

dicyclohexyl disulfide. The information is curated for researchers, scientists, and

professionals in drug development who require a thorough understanding of this compound's

characteristics for its application in synthesis, formulation, and material science.

Core Physicochemical Properties
Dicyclohexyl disulfide, with the chemical formula C₁₂H₂₂S₂, is an organosulfur compound

notable for its distinct alliaceous odor.[1] It presents as a colorless to pale yellow liquid under

standard conditions.[1][2] The bulky cyclohexyl groups significantly influence its physical and

chemical behavior, imparting low solubility in polar solvents and high thermal stability.[3]

Quantitative Data Summary
The following table summarizes the key quantitative physicochemical properties of

dicyclohexyl disulfide, compiled from various sources for easy comparison.
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Property Value Conditions Reference(s)

Molecular Weight 230.43 g/mol - [3][4]

Boiling Point 162-163 °C @ 6.00 mmHg [1][2][5]

147-152 °C @ 4.00 mmHg [5][6]

331 °C
(Atmospheric

Pressure, Predicted)
[7]

Melting Point 127-130 °C - [2][4]

Density 1.046 g/mL @ 25 °C [2][4]

1.04600 to 1.05300

g/mL
@ 20.00 °C [5][6]

1.042-1.049 g/mL - [1]

Refractive Index 1.545 @ 20 °C (n20/D) [2]

1.54400 to 1.55000 @ 20.00 °C [5][6]

1.543-1.553 - [1]

Vapor Pressure 0.000400 mmHg
@ 25.00 °C

(estimated)
[5][6]

0.000554 mmHg - [1]

0.000305 mmHg @ 25 °C [2]

Flash Point
> 110.00 °C (> 230.00

°F)

TCC (Tag Closed

Cup)
[5][6]

170 °C (338 °F) - [7]

Solubility in Water 0.1011 mg/L @ 25 °C (estimated) [5]

Insoluble/Immiscible - [1][2][7][8]

Solubility in Organic

Solvents

Soluble in alcohol and

fats
- [1][5][8]
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Soluble in ethanol

(50.55 g/L @ 25°C),

methanol (18.38 g/L

@ 25°C), isopropanol

(66.64 g/L @ 25°C)

- [8]

LogP (o/w) 6.094 (estimated) - [5]

4.5 - [1][8]

Experimental Protocols
Detailed experimental methodologies for determining the key physicochemical properties of

dicyclohexyl disulfide are outlined below. These are generalized protocols that can be

specifically applied to the compound.

Determination of Boiling Point (Capillary Method)
The boiling point of dicyclohexyl disulfide can be determined using the capillary method.[9]

[10][11]

Apparatus:

Thiele tube or a similar heating bath apparatus (e.g., MelTemp)[10][12]

Thermometer

Small test tube

Capillary tube, sealed at one end

Heating source (e.g., Bunsen burner or hot plate)[11]

Liquid for the heating bath (e.g., paraffin oil)[11]

Procedure:

Fill the small test tube with a few milliliters of dicyclohexyl disulfide.
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Place the capillary tube (sealed end up) into the test tube containing the sample.[10]

Attach the test tube to the thermometer, ensuring the sample is level with the thermometer

bulb.[9]

Place the assembly into the Thiele tube or heating bath.

Heat the apparatus gently.[10] As the temperature rises, air trapped in the capillary tube will

be expelled, and then the vapor of the dicyclohexyl disulfide will fill it.[9]

Observe the capillary tube. The boiling point is the temperature at which a rapid and

continuous stream of bubbles emerges from the open end of the capillary tube.[10]

For a more accurate reading, note the temperature at which the bubbling stops and the liquid

begins to enter the capillary tube upon cooling. This temperature is the boiling point.[10]

Determination of Density (Volumetric Method)
The density of liquid dicyclohexyl disulfide can be determined by measuring the mass of a

known volume.[13][14][15]

Apparatus:

Pycnometer or a graduated cylinder

Analytical balance

Thermometer

Procedure:

Weigh a clean and dry pycnometer or graduated cylinder (m₁).[13]

Fill the pycnometer or graduated cylinder with dicyclohexyl disulfide to a calibrated mark,

ensuring the volume (V) is known precisely.

Weigh the pycnometer or graduated cylinder containing the dicyclohexyl disulfide (m₂).[13]

Measure the temperature of the liquid.
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The mass of the dicyclohexyl disulfide (m) is calculated as m = m₂ - m₁.

The density (ρ) is then calculated using the formula: ρ = m/V.[13]

Determination of Solubility (Qualitative Shake-Flask
Method)
A qualitative assessment of solubility in various solvents can be performed using the shake-

flask method.[16][17]

Apparatus:

Test tubes with stoppers

Vortex mixer or shaker

Pipettes

The sample of dicyclohexyl disulfide and a range of solvents (e.g., water, ethanol, diethyl

ether).

Procedure:

Place a small, measured amount of dicyclohexyl disulfide (e.g., 25 mg) into a test tube.[16]

Add a small volume (e.g., 0.75 mL) of the desired solvent in portions.[16]

After each addition, stopper the test tube and shake it vigorously for a set period (e.g., 1-2

minutes).[16]

Visually inspect the solution for the presence of undissolved solute.

If the solute completely dissolves, it is considered soluble in that solvent under the tested

conditions. If not, it is classified as insoluble or sparingly soluble.

Visualization of Experimental Workflow
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The following diagram illustrates the logical workflow for the physicochemical characterization

of dicyclohexyl disulfide.

Synthesis & Purification

Physicochemical Characterization

Physical Properties Solubility & Partitioning Thermal Properties Spectroscopic Analysis

Experimental Methods

Synthesis of
Dicyclohexyl Disulfide

Purification
(e.g., Distillation)

Boiling Point Density Refractive Index Solubility LogP (o/w) Flash Point Melting Point NMR Spectroscopy UV-Vis Spectroscopy Mass Spectrometry

Capillary Method Volumetric Method Refractometry Shake-Flask Method HPLC Method for LogP Closed-Cup Method Melting Point Apparatus Spectroscopic Instruments

Click to download full resolution via product page

Fig. 1: Experimental workflow for physicochemical characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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